Cas no 2034522-55-7 (3-naphthalen-1-yl-1-[3-(triazol-1-yl)azetidin-1-yl]propan-1-one)

• Product Name: 3-naphthalen-1-yl-1-[3-(triazol-1-yl)azetidin-1-yl]propan-1-one
• CAS No: 2034522-55-7
• MF: C₁₈H₁₈N₄O
• MW: 306.361723423004
• CID: 5553530
• Update Time: 2025-08-04

3-naphthalen-1-yl-1-[3-(triazol-1-yl)azetidin-1-yl]propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-naphthalen-1-yl-1-[3-(triazol-1-yl)azetidin-1-yl]propan-1-one

• Inchi： 1S/C18H18N4O/c23-18(21-12-16(13-21)22-11-10-19-20-22)9-8-15-6-3-5-14-4-1-2-7-17(14)15/h1-7,10-11,16H,8-9,12-13H2
• InChI Key： NTVJHHBPVRZEAU-UHFFFAOYSA-N
• SMILES： C(N1CC(N2C=CN=N2)C1)(=O)CCC1=C2C(C=CC=C2)=CC=C1

Additional information on 3-naphthalen-1-yl-1-[3-(triazol-1-yl)azetidin-1-yl]propan-1-one

Comprehensive Overview of 3-Naphthalen-1-yl-1-[3-(Triazol-1-yl)Azetidin-1-yl]Propan-1-one (CAS No. 2034522-55-7)

3-Naphthalen-1-yl-1-[3-(triazol-1-yl)azetidin-1-yl]propan-1-one (CAS No. 2034522-55-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This molecule features a unique structural framework combining a naphthalene moiety with a triazole-substituted azetidine ring, making it a promising candidate for drug discovery and advanced material applications. Its CAS number 2034522-55-7 serves as a critical identifier for researchers and regulatory bodies.

The compound's structural complexity and functional groups contribute to its versatility. The naphthalene component is known for its aromatic properties, often utilized in fluorescent probes and optoelectronic materials. Meanwhile, the triazole-azetidine segment is a hallmark of modern medicinal chemistry, frequently employed in kinase inhibitors and antimicrobial agents. Researchers are particularly interested in its potential to modulate protein-protein interactions, a hot topic in targeted therapy development.

In recent years, the demand for small-molecule modulators has surged, driven by advancements in AI-driven drug discovery and high-throughput screening. 3-Naphthalen-1-yl-1-[3-(triazol-1-yl)azetidin-1-yl]propan-1-one aligns with these trends due to its drug-like properties, including favorable lipophilicity and hydrogen-bonding capacity. Computational studies suggest its potential as a fragment-based lead compound, addressing queries like "how to design selective kinase inhibitors" or "best scaffolds for covalent binders."

Synthetic routes to this compound often involve multicomponent reactions or click chemistry, reflecting the growing emphasis on green chemistry and atom economy. Analytical characterization typically employs NMR spectroscopy, mass spectrometry, and X-ray crystallography—techniques frequently searched by organic chemists. Stability studies under various pH conditions are also critical, as degradation pathways remain a common research challenge for similar heterocyclic systems.

Beyond pharmaceuticals, CAS 2034522-55-7 has potential in functional materials. Its conjugated system could enable applications in OLEDs or sensors, topics trending in materials science forums. Patent literature reveals derivatives of this scaffold being explored for photoactive coatings, answering searches like "naphthalene-based materials for energy storage."

Regulatory and safety profiles of 3-naphthalen-1-yl-1-[3-(triazol-1-yl)azetidin-1-yl]propan-1-one are under ongoing evaluation. While not classified as hazardous, standard precautions for handling fine chemicals apply. Researchers often inquire about "scalable synthesis" or "purification methods," highlighting the need for detailed technical protocols.

In conclusion, 2034522-55-7 represents a compelling case study in structure-activity relationship optimization. Its dual utility in life sciences and materials engineering positions it at the intersection of interdisciplinary innovation, addressing frequently asked questions about "bridging aromatic and heterocyclic chemistry." Future studies may explore its bioconjugation potential or catalytic applications, further expanding its scientific footprint.